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Compound of Interest

Compound Name: Stigmasterol-d5

Cat. No.: B15556724

Stigmasterol-d5, a deuterated form of the naturally occurring plant sterol, has a molecular
weight of 417.72 g/mol [1][2][3]. This value is a critical piece of information for researchers in
various fields, including drug development and metabolic studies, where isotopically labeled
compounds are utilized as internal standards or tracers.

Molecular Composition and Isotopic Labeling

The molecular formula for Stigmasterol-d5 is C29H43DsO[1][2][4][5]. This formula indicates that
five hydrogen atoms (H) in the standard stigmasterol molecule have been replaced with
deuterium (D) atoms. Deuterium is a stable isotope of hydrogen, containing one proton and
one neutron in its nucleus, which gives it an atomic weight of approximately 2.014 atomic mass
units (u)[6][7][8]. This is roughly double the atomic weight of protium, the most common
hydrogen isotope.

The non-deuterated form, stigmasterol, has the molecular formula C29H4sO and a molecular
weight of approximately 412.7 g/mol [9][10]. The increase in molecular weight in Stigmasterol-
d5 is a direct result of the substitution of five hydrogen atoms with the heavier deuterium
isotope.

Quantitative Data Summary

For clarity and ease of comparison, the key quantitative data for Stigmasterol-d5 and its non-
deuterated counterpart are summarized in the table below.
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Compound Molecular Formula Molecular Weight ( g/mol )
Stigmasterol-d5 C29H43Ds0O 417.72[1][2][3]
Stigmasterol C29H4s0 412.7[9][10]

Methodologies for Determination

The molecular weight of chemical compounds like Stigmasterol-d5 is typically determined and
confirmed using analytical techniques such as mass spectrometry. In this method, the molecule
is ionized, and its mass-to-charge ratio is measured, allowing for a precise determination of its
molecular weight. High-performance liquid chromatography (HPLC) is often used to ensure the
purity of the compound before such analyses|[2].

Logical Relationship of Isotopic Labeling

The relationship between stigmasterol and its deuterated form can be visualized as a
straightforward isotopic substitution.

Isotopic substitution of Hydrogen with Deuterium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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